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Compound of Interest

Compound Name: Methyl 4-methoxybutanoate

Cat. No.: B1268158 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the Globally Harmonized System

(GHS) classification and associated hazards of Methyl 4-methoxybutanoate (CAS No. 29006-

01-7). The information is compiled to assist researchers, scientists, and professionals in drug

development in understanding the safety, handling, and regulatory aspects of this compound.

GHS Classification
Methyl 4-methoxybutanoate is classified under the GHS as a flammable liquid. The

classification is based on its physical and chemical properties, primarily its flash point.

GHS Label Elements
The GHS label for Methyl 4-methoxybutanoate includes the following elements:
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Element Description

Pictogram

Signal Word Warning

Hazard Statement H226: Flammable liquid and vapor[1]

Precautionary Statements

A comprehensive set of precautionary

statements is advised for the safe handling of

this chemical.[1]

Hazard and Precautionary Statements
The following tables detail the hazard and precautionary statements associated with Methyl 4-
methoxybutanoate.

Table 1: Hazard Statement

Code Statement

H226 Flammable liquid and vapor[1]

Table 2: Precautionary Statements
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Code Statement

P210

Keep away from heat, hot surfaces, sparks,

open flames and other ignition sources. No

smoking.[1]

P233 Keep container tightly closed.[1]

P240
Ground/bond container and receiving

equipment.[1]

P241
Use explosion-proof electrical/ventilating/lighting

equipment.[1]

P242 Use only non-sparking tools.[1]

P243
Take precautionary measures against static

discharge.[1]

P280
Wear protective gloves/protective clothing/eye

protection/face protection.[1]

P303+P361+P353

IF ON SKIN (or hair): Take off immediately all

contaminated clothing. Rinse skin with

water/shower.[1]

P370+P378
In case of fire: Use dry sand, dry chemical or

alcohol-resistant foam to extinguish.[1]

P403+P235 Store in a well-ventilated place. Keep cool.[1]

P501
Dispose of contents/container to an approved

waste disposal plant.[1]

Physicochemical and Toxicological Data
The physical and chemical properties of Methyl 4-methoxybutanoate are crucial for its hazard

assessment.

Table 3: Physical and Chemical Properties
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Property Value Source

Molecular Formula C₆H₁₂O₃ PubChem

Molecular Weight 132.16 g/mol PubChem

Boiling Point 162-164 °C at 767 mmHg Sigma-Aldrich

Density 0.969 g/mL at 25 °C Sigma-Aldrich

Flash Point 54 °C (129.2 °F) - closed cup Sigma-Aldrich

Refractive Index n20/D 1.408 Sigma-Aldrich

Table 4: Toxicological Data

Endpoint Value Species Source

LD50 (Oral) No data available - -

LC50 (Inhalation) No data available - -

Skin

Corrosion/Irritation

Not classified as a

skin irritant.
- ECHA C&L Inventory

Serious Eye

Damage/Irritation

Not classified as an

eye irritant.
- ECHA C&L Inventory

Experimental Protocols
While specific experimental reports for the GHS classification of Methyl 4-methoxybutanoate
are not publicly available, the classification as a Flammable Liquid, Category 3, is determined

by standardized testing protocols. The key parameter is the flash point.

Flash Point Determination
The flash point of a liquid is the lowest temperature at which its vapors will ignite in the

presence of an ignition source. Standardized methods for determining the flash point of a

flammable liquid include:
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Pensky-Martens Closed Cup Tester (ASTM D93): This is a common method for determining

the flash point of petroleum products and other liquids.

Tag Closed Cup Tester (ASTM D56): This method is used for liquids with a flash point below

93°C.

Small Scale Closed-Cup Apparatus (ASTM D3278): This method requires a smaller sample

size and is suitable for a wide range of liquids.

The general procedure involves heating the liquid in a closed cup at a controlled rate. An

ignition source is periodically introduced into the vapor space above the liquid. The flash point

is the lowest temperature at which a flash is observed.

Visualizations
GHS Classification Workflow
The following diagram illustrates the logical workflow for the GHS classification of a flammable

liquid based on its flash point and boiling point.
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GHS Flammable Liquid Classification Workflow

Start: Obtain Flash Point (FP) and Initial Boiling Point (IBP) of the liquid

Flash Point < 23°C?

Initial Boiling Point <= 35°C?

Yes

23°C <= Flash Point <= 60°C?

No

Category 1
(H224: Extremely flammable liquid and vapor)

Yes

Category 2
(H225: Highly flammable liquid and vapor)

No

Category 3
(H226: Flammable liquid and vapor)

Methyl 4-methoxybutanoate

Yes

60°C < Flash Point <= 93°C?

No

Category 4
(H227: Combustible liquid)

Yes

Not Classified as Flammable Liquid

No

Click to download full resolution via product page

Caption: GHS classification logic for flammable liquids.

Experimental Workflow for Flash Point Determination
This diagram outlines a generalized experimental workflow for determining the flash point of a

liquid using a closed-cup method.
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Generalized Experimental Workflow for Flash Point Determination

Start: Prepare Sample and Apparatus

Place sample in the test cup

Equilibrate sample to the starting temperature

Begin heating at a slow, constant rate

Apply ignition source

Flash observed?

Record the temperature as the flash point

Yes

Continue heating and testing at specified intervals

No

End of Test

Click to download full resolution via product page

Caption: Workflow for flash point determination.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b1268158?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1268158?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Signaling Pathways
There is no publicly available information on specific signaling pathways associated with the

toxicology of Methyl 4-methoxybutanoate. Its primary hazard is related to its physical property

of flammability rather than a specific biological interaction.

Environmental Hazards
Currently, there is insufficient data to classify Methyl 4-methoxybutanoate for its

environmental hazards according to GHS criteria.

Conclusion
Methyl 4-methoxybutanoate is classified as a GHS Category 3 flammable liquid and vapor.

This classification necessitates careful handling and storage to mitigate the risk of fire. All

personnel handling this substance should be familiar with the associated hazards and follow

the prescribed precautionary measures. Further toxicological and environmental studies would

be beneficial for a more comprehensive hazard profile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b1268158?utm_src=pdf-body
https://www.benchchem.com/product/b1268158?utm_src=pdf-body
https://www.benchchem.com/product/b1268158?utm_src=pdf-body
https://www.benchchem.com/product/b1268158?utm_src=pdf-custom-synthesis
https://lcslaboratory.com/water-content-analysis-for-tdg-classification-of-flammable-liquids/
https://www.benchchem.com/product/b1268158#ghs-classification-and-hazards-of-methyl-4-methoxybutanoate
https://www.benchchem.com/product/b1268158#ghs-classification-and-hazards-of-methyl-4-methoxybutanoate
https://www.benchchem.com/product/b1268158#ghs-classification-and-hazards-of-methyl-4-methoxybutanoate
https://www.benchchem.com/product/b1268158#ghs-classification-and-hazards-of-methyl-4-methoxybutanoate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1268158?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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